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For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating Chemical Identity

In the realm of chemical research and development, the Chemical Abstracts Service (CAS)
number is an unambiguous identifier for a specific substance. However, database inquiries for
CAS number 20007-63-0 reveal a noteworthy discrepancy. The officially registered compound
associated with this number is Iron(ll) Sulfate.[1][2][3] Despite this, initial broad searches can
sometimes link this number to more complex organic structures, such as phenylacetamide
derivatives, likely due to data aggregation errors or misattributions in less curated databases.

This guide will therefore proceed with a dual focus. The primary and authoritative section will
provide a detailed characterization of Iron(ll) Sulfate, the compound officially designated by
CAS number 20007-63-0. A secondary, illustrative section will explore the characterization of a
representative phenylacetamide derivative, acknowledging the possibility of an intended, albeit
misidentified, subject of inquiry. This approach ensures both accuracy and comprehensive
support for the research community.

Part 1: Authoritative Characterization of Iron(ll)
Sulfate (CAS 20007-63-0)
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Iron(Il) sulfate, also known as ferrous sulfate, is an inorganic salt with a wide range of
applications, from medical use in treating iron-deficiency anemia to industrial processes.[2][3] It
exists in various states of hydration, with the heptahydrate (FeSOa-7H20) being one of the
most common forms.[2][3]

Physicochemical Properties

A foundational aspect of characterization is the determination of a compound's physical and
chemical properties.

Property Value
Molecular Formula FeSOa4
Molecular Weight 151.91 g/mol (anhydrous)
White crystals (anhydrous), blue-green crystals
Appearance
(heptahydrate)[2]
Solubility Soluble in water[2]

Analytical Characterization

1.2.1 Titrimetric Analysis

A classic and reliable method for quantifying the iron(ll) content in a sample of ferrous sulfate is
through redox titration with a standardized solution of potassium permanganate.

Step-by-Step Protocol: Redox Titration of Iron(Il) Sulfate

e Preparation of Standard Solution: Accurately weigh a known mass of primary standard
sodium oxalate and dissolve it in a known volume of deionized water to create a standard
solution.

o Standardization of Potassium Permanganate: Titrate the sodium oxalate solution with a
potassium permanganate solution of unknown concentration until a faint pink color persists.
The concentration of the permanganate solution can then be calculated.
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o Sample Preparation: Accurately weigh a sample of Iron(ll) Sulfate and dissolve it in a known
volume of deionized water, acidified with dilute sulfuric acid to prevent the oxidation of Fe2+
by air.

« Titration: Titrate the prepared Iron(ll) Sulfate solution with the standardized potassium
permanganate solution. The endpoint is indicated by the first persistent pink color.

o Calculation: The percentage purity of the Iron(ll) Sulfate sample can be calculated based on
the volume of permanganate solution used.

1.2.2 Spectroscopic Methods

o UV-Visible Spectroscopy: The aquo complex [Fe(H20)e]?*, formed when Iron(ll) sulfate
dissolves in water, can be characterized by UV-Vis spectroscopy.[2] This method is
particularly useful for determining the concentration of the iron solution.

o Mossbauer Spectroscopy: This technique is highly specific to iron-containing samples and
can provide detailed information about the oxidation state and local environment of the iron
atoms.

Applications in a Research Context

While a simple inorganic salt, Iron(ll) sulfate has relevance in drug development and biological
research:

o Nutritional Supplements: It is a common active ingredient in iron supplements for treating
anemia.[3]

e Reducing Agent: In organic synthesis, ferrous sulfate can be used as a mild reducing agent.

[2]

e Fenton's Reagent: It is a key component of Fenton's reagent (a solution of hydrogen
peroxide and an iron catalyst), which is used to generate hydroxyl radicals for various
applications, including the degradation of organic pollutants and in advanced oxidation
processes.[2]
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Part 2: lllustrative Characterization of a
Phenylacetamide Derivative

Given the potential for a misattributed CAS number, this section provides a guide to the
characterization of a representative phenylacetamide derivative, 2-(4-methoxyphenyl)-N,N-
dimethylacetamide, which has appeared in some search results. Phenylacetamides are a class
of organic compounds with a wide range of biological activities and are often intermediates in

pharmaceutical synthesis.[4][5]

Physicochemical Properties

Property Value

Molecular Formula C11H1sNO2[6]

Molecular Weight 193.24 g/mol [6]

Appearance Typically a white to off-white solid

Generally soluble in organic solvents like DMSO

Solubility and ethanol

Synthesis and Purification

A common route for the synthesis of N,N-dimethylacetamides is the reaction of the
corresponding carboxylic acid with dimethylamine.[7]

Workflow for Synthesis and Purification
Caption: General workflow for the synthesis and purification of a phenylacetamide derivative.
Step-by-Step Protocol: Synthesis of 2-(4-methoxyphenyl)-N,N-dimethylacetamide

» Reaction Setup: In a suitable reaction vessel, dissolve 4-methoxyphenylacetic acid in an

appropriate solvent.

e Amine Addition: Add dimethylamine to the reaction mixture. The reaction can be facilitated by
a coupling agent or by converting the carboxylic acid to a more reactive species like an acid
chloride.[7]
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» Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC) or High-Performance Liquid Chromatography (HPLC).

o Workup: Once the reaction is complete, quench the reaction and perform an extractive
workup to remove unreacted starting materials and byproducts.

« Purification: Purify the crude product by recrystallization or column chromatography to obtain
the pure compound.[8]

Analytical Characterization

2.3.1 Spectroscopic Analysis
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number and types of protons in the molecule.
Expected signals would include those for the aromatic protons, the methoxy group
protons, the methylene protons, and the N,N-dimethyl protons.

o 13C NMR: Shows the different types of carbon atoms in the molecule.

« Infrared (IR) Spectroscopy: Used to identify the functional groups present. Key expected
peaks would be the C=0 stretch of the amide and C-O stretches of the ether.[5]

e Mass Spectrometry (MS): Determines the molecular weight of the compound and can
provide information about its structure through fragmentation patterns.

2.3.2 Chromatographic Analysis

o High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound. A reversed-phase column with a mobile phase of acetonitrile and water is a
common starting point.

e Gas Chromatography (GC): Can be used for purity assessment if the compound is
sufficiently volatile and thermally stable.

Biological Activity and Applications
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Phenylacetamide derivatives have been investigated for a variety of biological activities,
including:

Anticancer Properties: Some derivatives have shown cytotoxic effects against cancer cell
lines.[5]

» Neuroprotective Effects: Certain related structures have demonstrated neuroprotective
properties.[9]

» Antifungal and Antibacterial Activity: Research has explored the antimicrobial potential of
some phenylacetamide derivatives.[10][11]

e Pharmaceutical Intermediates: These compounds are valuable building blocks in the
synthesis of more complex drug molecules.[12] For instance, 4-Methoxy-N,N-
dimethylbenzeneacetamide is an intermediate in the synthesis of a synthetic analogue of
Venlafaxine, a serotonin-norepinephrine reuptake inhibitor.[12]

Signaling Pathway Example (Hypothetical)

Caption: A simplified diagram of a potential drug action pathway.

Conclusion

The characterization of a chemical substance begins with its unambiguous identification. In the
case of CAS number 20007-63-0, the authoritative designation is lron(ll) Sulfate. A thorough
characterization of this inorganic compound involves a combination of classic analytical
techniques and modern spectroscopic methods. While initial database searches may present
conflicting information, it is imperative for the scientific community to rely on official registry
data. The illustrative guide to the characterization of a phenylacetamide derivative serves as a
template for the rigorous analysis required for novel organic compounds in a drug development
pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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